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Compound of Interest

Compound Name: 1h-Pyrrole-2-carbohydrazide

Cat. No.: B1296291

Application Note: Synthesis of 1H-Pyrrole-2-
carbohydrazide

Introduction

1H-Pyrrole-2-carbohydrazide is a valuable intermediate in the synthesis of various
heterocyclic compounds, many of which are investigated for their potential pharmacological
activities, including antibacterial, antifungal, and antitubercular properties.[1][2][3] This
document provides a detailed protocol for the synthesis of 1H-pyrrole-2-carbohydrazide from
ethyl 1H-pyrrole-2-carboxylate via hydrazinolysis. The straightforward procedure offers a high
yield of the desired product.

Reaction Scheme

The synthesis proceeds via the nucleophilic acyl substitution of the ethoxy group in ethyl 1H-
pyrrole-2-carboxylate with hydrazine hydrate.
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Caption: Chemical reaction for the synthesis of 1H-pyrrole-2-carbohydrazide.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 1H-

pyrrole-2-carbohydrazide.

Parameter

Value

Reference

Starting Material

Ethyl 1H-pyrrole-2-carboxylate

[1]

Hydrazine Hydrate (80% in

Reagent water) [1]
Reaction Temperature 70°C [1]
Reaction Time 45 minutes [1]
Product Molecular Formula CsH7NsO [1][4]
Product Molar Mass 125.14 g/mol [1]
Yield 90% [11[5]

Purification Method

Recrystallization from absolute
ethanol

[1]

Experimental Protocol
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This protocol is based on the successful synthesis of 1H-pyrrole-2-carbohydrazide as
reported in the literature.[1]

Materials:

Ethyl 1H-pyrrole-2-carboxylate (1 mmol, 0.139 g)

Hydrazine hydrate (80% in water, 0.5 mL)

Diethyl ether (for washing)

Absolute ethyl alcohol (for recrystallization)

Equipment:

25 mL round-bottomed flask

Magnetic stirrer with heating mantle

Thermometer

Filtration apparatus (e.g., Buchner funnel)

Glassware for recrystallization

Procedure:

e Reaction Setup: To a 25 mL round-bottomed flask equipped with a magnetic stirrer, add ethyl
1H-pyrrole-2-carboxylate (1 mmol, 0.139 g) and hydrazine hydrate (0.5 mL, 80% in water).

e Heating: Heat the reaction mixture to 70°C while stirring.

e Reaction Time: Maintain the temperature at 70°C for 45 minutes.

o Cooling and Precipitation: After 45 minutes, cool the mixture to room temperature. A
suspension should form as the product precipitates.

« |solation: Filter the solid product using a filtration apparatus and wash the collected solid with
diethyl ether.
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 Purification: Recrystallize the crude product from absolute ethyl alcohol to obtain pure 1H-
pyrrole-2-carbohydrazide.

e Drying and Yield Determination: Dry the purified product and determine the final mass to
calculate the yield. An expected yield of approximately 0.113 g (90%) should be obtained.[1]

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and purification of 1H-pyrrole-
2-carbohydrazide.
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Caption: Workflow for the synthesis of 1H-pyrrole-2-carbohydrazide.
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Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Hydrazine hydrate is corrosive and toxic. Handle with care.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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